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Compound of Interest

Compound Name: SR1078

Cat. No.: B1681099

For researchers and scientists in the fast-paced world of drug development, the lifecycle of a
compound extends beyond its synthesis and application. The proper disposal of research
chemicals like SR1078, a potent RORa/y agonist, is a critical final step that ensures laboratory
safety, environmental protection, and regulatory compliance. This guide provides essential,
step-by-step information for the safe and responsible disposal of SR1078, reinforcing our
commitment to being your trusted partner in laboratory safety and chemical handling.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle SR1078 with the
appropriate personal protective equipment (PPE). This includes chemical-resistant gloves,
safety goggles, and a lab coat. All handling of solid SR1078 and its solutions should be
performed in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Quantitative Data for Disposal Considerations

Understanding the physicochemical properties of SR1078 is fundamental to its safe disposal.
The following table summarizes key quantitative data relevant to its handling and disposal.
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Property Value Citation
Molecular Formula C17H10FaNO:2 [1]
Molecular Weight 431.25 g/mol [1]
CAS Number 1246525-60-9 [1]
Storage Class 11 - Combustible Solids [2]
Water Hazard Class (WGK) 2 - Hazardous to water [2]

Soluble in DMSO and ethanol

Solubilit
Y (up to 100 mM)

Step-by-Step Disposal Protocol

The disposal of SR1078 must be conducted in accordance with all applicable federal, state,
and local regulations. The following is a general procedural guide. Crucially, always consult
with your institution's Environmental Health and Safety (EHS) department for specific guidance
and to schedule a waste pickup.

1. Waste Ildentification and Segregation:

e Solid Waste: Unused or expired solid SR1078 should be considered hazardous chemical
waste. Do not mix it with other solid waste streams unless explicitly permitted by your EHS
department.

o Liquid Waste: Solutions of SR1078 in solvents like DMSO or ethanol must be collected as
hazardous liquid waste. Due to its halogenated nature (containing fluorine), it should be
segregated into a dedicated "halogenated organic solvent" waste container.[3] Never
dispose of SR1078 solutions down the drain.[4]

o Contaminated Materials: Any materials that have come into contact with SR1078, such as
pipette tips, gloves, and weighing paper, should be collected in a designated hazardous
waste container for solid waste.

2. Waste Container Requirements:
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Use a chemically compatible container with a secure, leak-proof lid.[5]
The container must be in good condition, free from cracks or leaks.[5]

Ensure the container is properly labeled as "Hazardous Waste." The label should clearly
state the full chemical name: "SR1078 (N-[4-[2,2,2-Trifluoro-1-hydroxy-1-
(trifluoromethyl)ethyl]phenyl]-4-(trifluoromethyl)benzamide)".[6] Avoid using abbreviations or
chemical formulas.[5]

Indicate the approximate concentration and volume of the waste in the container.
Include the date when the waste was first added to the container.[6]
. Storage of Waste:

Store the hazardous waste container in a designated and secure satellite accumulation area
within the laboratory.

Ensure secondary containment, such as a larger, chemically resistant bin, to capture any
potential leaks.[7]

Store the waste away from incompatible materials. As SR1078 is a combustible solid, it
should be kept away from strong oxidizing agents.[4]

. Arranging for Disposal:

Once the waste container is full or has reached the maximum allowable accumulation time
as per your institution's policy, contact your EHS department to schedule a waste pickup.[8]

Provide the EHS department with a completed hazardous waste tag or the required
documentation, detailing the contents of the container.

. Empty Container Disposal:

An "empty" container that held SR1078 must be managed as hazardous waste unless
properly decontaminated.[7]
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» For containers that held acutely toxic chemicals, triple rinsing is often required, with the
rinsate collected as hazardous waste.[6][7] Consult your EHS department to determine if this
applies to SR1078 and for the appropriate rinsing procedure.

o Once decontaminated, obliterate or remove the original labels before disposing of the

container as non-hazardous waste.[6]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of SR1078.
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SR1078 Disposal Decision Workflow
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Caption: Workflow for SR1078 waste disposal.

By adhering to these procedures and maintaining a close working relationship with your
institution's EHS department, you contribute to a safer research environment and ensure the
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responsible management of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disposal of SR1078]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681099#sr1078-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1681099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

